Cas no 2171996-42-0 ({5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171996-42-0
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5566438
• PubChem ID: 165595415
• Update Time: 2025-11-03

{5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1596905
• 2171996-42-0
• {[5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• {5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C11H20N4/c1-8(2)7-15-11(9-4-5-9)10(6-12-3)13-14-15/h8-9,12H,4-7H2,1-3H3
• InChI Key： VTICWWHQEWWSQB-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(=C(CNC)N=N1)C1CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound Overview: {5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No: 2171996-42-0)

The compound {5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, with CAS number 2171996-42-0, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of a triazole ring system and various substituents, including a cyclopropyl group and a methylpropyl chain. Recent studies have highlighted its potential applications in drug delivery systems and advanced materials due to its versatile chemical properties.

Structure and Synthesis

The molecular structure of {5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine consists of a 1,2,3-triazole ring with substituents at positions 4 and 5. The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms, which contributes to its stability and reactivity. The substituents include a cyclopropyl group at position 5 and a methylpropyl chain at position 1, along with a methylamine group attached to the triazole ring via a methylene bridge.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One prominent approach involves the use of click chemistry principles, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This method allows for the precise assembly of the triazole ring with high yields and excellent regioselectivity.

Chemical Properties and Reactivity

The compound exhibits several key chemical properties that make it attractive for various applications. Its triazole ring endows it with aromatic stability and the ability to participate in hydrogen bonding due to the presence of nitrogen atoms. The cyclopropyl group introduces strain into the molecule, which can enhance reactivity in certain contexts. Additionally, the methylpropyl chain contributes to the molecule's hydrophobicity, which is beneficial for applications requiring lipid solubility.

Preliminary studies have shown that this compound can undergo further functionalization reactions, such as alkylation and acylation, at specific positions on the triazole ring or the methylamine group. These reactions can be tailored to introduce additional functionalities, further expanding its potential uses.

Applications in Drug Delivery Systems

One of the most promising applications of {5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine lies in drug delivery systems (DDS). The triazole moiety has been shown to facilitate bioisosteric replacements in drug molecules without significantly altering their pharmacokinetic profiles. This property makes it an ideal candidate for developing prodrugs or drug carriers that can enhance drug stability and bioavailability.

Recent research has demonstrated that this compound can act as a versatile linker in polymeric drug delivery systems. Its ability to form stable covalent bonds with both hydrophilic and hydrophobic drugs enables the creation of nanoparticles or micelles that can encapsulate therapeutic agents for targeted delivery.

Applications in Materials Science

Beyond pharmaceutical applications, {5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has shown potential in materials science due to its unique electronic and mechanical properties. The triazole ring's aromaticity contributes to its stability under harsh conditions, making it suitable for use in high-performance polymers or composites.

Incorporating this compound into polymer matrices has been shown to improve mechanical strength and thermal stability without compromising flexibility. This makes it an attractive additive for applications such as aerospace materials or advanced electronics packaging.

Safety Considerations

As with any chemical compound intended for large-scale applications or human use, safety considerations are paramount. Initial toxicity studies indicate that {5-cyclopropyl...} exhibits low cytotoxicity under standard experimental conditions. However, further long-term studies are required to fully assess its safety profile.

Handling guidelines recommend using appropriate personal protective equipment (PPE) when working with this compound in laboratory settings due to its potential irritant properties when exposed to skin or mucous membranes.

Conclusion

{5-cyclopropyl...} represents a significant advancement in modern organic chemistry due to its unique structure and versatile properties. With ongoing research exploring its applications in drug delivery systems and materials science, this compound holds immense potential for addressing current challenges in these fields.